(1R*,5R*)-6-[(3-cyclopropyl-1H-pyrazol-5-yl)carbonyl]-N,N-dimethyl-3,6-diazabicyclo[3.2.2]nonane-3-sulfonamide

• IUPAC Name: (1R,5R)-6-(5-cyclopropyl-1H-pyrazole-3-carbonyl)-N,N-dimethyl-3,6-diazabicyclo[3.2.2]nonane-3-sulfonamide
• InChI: InChI=1S/C16H25N5O3S/c1-19(2)25(23,24)20-8-11-3-6-13(10-20)21(9-11)16(22)15-7-14(17-18-15)12-4-5-12/h7,11-13H,3-6,8-10H2,1-2H3,(H,17,18)/t11-,13+/m0/s1
• InChI Key: NIBPIXCOMPWNLR-WCQYABFASA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CC2CCC(C1)N(C2)C(=O)C3=NNC(=C3)C4CC4
• Isomeric SMILES: CN(C)S(=O)(=O)N1C[C@@H]2CC[C@H](C1)N(C2)C(=O)C3=NNC(=C3)C4CC4
• Molecular Formula: C16H25N5O3S
• Molecular Weight: 367.5 g/mol

Description

(1R*,5R*)-6-[(3-cyclopropyl-1H-pyrazol-5-yl)carbonyl]-N,N-dimethyl-3,6-diazabicyclo[3.2.2]nonane-3-sulfonamide is a useful research compound. Its molecular formula is C16H25N5O3S and its molecular weight is 367.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.16781085 g/mol and the complexity rating of the compound is 630. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation A series of sulfonamide-containing 1,5-diarylpyrazole derivatives were synthesized and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2), both in vitro and in vivo. This research has led to the identification of potent and selective COX-2 inhibitors, exemplified by celecoxib, which is now in phase III clinical trials for treating rheumatoid arthritis and osteoarthritis (Penning et al., 1997).

Cytotoxicity and Carbonic Anhydrase Inhibitory Activities New polymethoxylated-pyrazoline benzene sulfonamides were synthesized and investigated for their cytotoxic activities on tumor and non-tumor cell lines, as well as their inhibitory effects on carbonic anhydrase isoenzymes. These compounds showed significant selectivity and superior carbonic anhydrase inhibitory activity compared to the reference compound acetazolamide (Kucukoglu et al., 2016).

Synthesis of Sulfonamide Derivatives Research into the synthesis of sulfonamide derivatives containing the structural fragment of pyrazol-1-yl-pyridazine has highlighted their potential as new substances with specific biological activity. These compounds are being explored as inhibitors of human carbonic anhydrases, which are involved in various biochemical processes (Komshina et al., 2020).

Antibacterial and Antimicrobial Applications Novel heterocyclic compounds containing a sulfonamido moiety were synthesized and evaluated for their antibacterial properties, showing promising results against a range of bacterial strains. This research aims to develop new antibacterial agents to address the growing issue of antibiotic resistance (Azab et al., 2013).